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Compound of Interest

Compound Name: 2,5-Heptanedione

Cat. No.: B155839 Get Quote

An In-depth Technical Guide to 2,5-Heptanedione: CAS Number and Synonyms

For researchers, scientists, and professionals in drug development, precise identification of

chemical compounds is paramount. This document provides a comprehensive overview of the

Chemical Abstracts Service (CAS) number and various synonyms for 2,5-Heptanedione, a

diketone of interest in various chemical and biological studies.

Chemical Identity of 2,5-Heptanedione
2,5-Heptanedione is a diketone with the molecular formula C7H12O2.[1][2][3] Its structure is

characterized by a seven-carbon chain with carbonyl groups at the second and fifth positions.

CAS Registry Number
The universally recognized identifier for 2,5-Heptanedione is its CAS number, which facilitates

unambiguous identification in databases, literature, and regulatory submissions.

Table 1: CAS Registry Number for 2,5-Heptanedione

Compound Name CAS Registry Number

2,5-Heptanedione 1703-51-1[1][2][3][4][5]
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2,5-Heptanedione is also known by several other names, which are frequently encountered in

chemical literature and databases. A comprehensive list of these synonyms is provided below

to aid in exhaustive literature searches and substance identification.

Table 2: Synonyms and Identifiers for 2,5-Heptanedione

Type Identifier

IUPAC Name Heptane-2,5-dione[2][6]

Common Synonyms 2,5-HEPTANEDION[1]

Heptan-2,5-dione[1][6][7]

"HEPTANE-2,5-DIONE"[1]

3,6-Heptanedione[7]

Registry Numbers UNII-UP8A88O1MS[7]

DTXSID7073272[7][8]

J503.271G (Nikkaji Number)[3]

Chemical Formula C7H12O2[1][2][3][8]

Logical Relationship of Identifiers
The following diagram illustrates the hierarchical relationship between the common name, its

systematic IUPAC name, and its unique CAS registry number, which is the gold standard for

chemical identification.

2,5-Heptanedione Heptane-2,5-dione
IUPAC Name

1703-51-1
CAS Number

Click to download full resolution via product page

Caption: Identifier relationship for 2,5-Heptanedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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